Cas no 6821-47-2 ( )

• Product name: &nbsp
• CAS No: 6821-47-2
• MF: C₉H₇N₂F₃
• MW: 200.16048
• CID: 874225
• PubChem ID: 45078624

  Chemical and Physical Properties

Names and Identifiers

• Benzimidazole,5-methyl-6-(trifluoromethyl)-(8CI)
• 6821-47-2
• 5-Methyl-6-(trifluoromethyl)-1H-benzimidazole
• JBWGORSCIJBHBE-UHFFFAOYSA-N
• DTXSID501252801
• 6-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
• SCHEMBL12113060
• 6-methyl-5-(trifluoromethyl)-1H-benzimidazole
•  

• Inchi： InChI=1S/C9H7F3N2/c1-5-2-7-8(14-4-13-7)3-6(5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： JBWGORSCIJBHBE-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C(F)(F)F)N=CN2

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų